3-Furan-2-yl-5,5,8,9-tetramethyl-5,6-dihydro[1,2,4]triazolo[3,4-a]isoquinoline

• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol
• SMILES: CC1=CC2=C(C=C1C)C3=NN=C(N3C(C2)(C)C)C4=CC=CO4
• InChI: InChI=1S/C18H19N3O/c1-11-8-13-10-18(3,4)21-16(14(13)9-12(11)2)19-20-17(21)15-6-5-7-22-15/h5-9H,10H2,1-4H3
• InChIKey: AGFZJQDWVBDHHF-UHFFFAOYSA-N

Scaffold Profile and Procurement

3-Furan-2-yl-5,5,8,9-tetramethyl-5,6-dihydro[1,2,4]triazolo[3,4‑a]isoquinoline (C₁₈H₁₉N₃O, MW 293.4 g·mol⁻¹) is a fully synthetic, pentacyclic-fused heterocycle belonging to the s‑triazolo[3,4‑a]isoquinoline family . Its structure integrates a 2‑furyl substituent at C-3, a 5,5‑gem‑dimethyl motif, and methyl decorations at C‑8 and C‑9 on the dihydroisoquinoline portion, generating a sterically congested and π‑enriched architecture distinct from canonical triazoloisoquinolines [1]. The compound is commercially catalogued with a typical purity of ≥95% and is supplied exclusively for non‑human research applications .

Scaffold

Pentacyclic triazoloisoquinoline with 2-furyl and tetramethyl substitutions

Conformation

Conformationally restricted core with fixed furan torsion

Research use

Non-human kinase inhibitor research; scaffold for kinase and antimicrobial probe studies

• [1] USPTO. US3775416A – S‑triazolo(3,4‑a)isoquinolines and derivatives thereof. 1973. View Source

Impact of Generic Substitution on Activity

The [1,2,4]triazolo[3,4‑a]isoquinoline chemotype is profoundly sensitive to the nature and position of substituents, which dictate conformational preference, target engagement, and biological selectivity [1]. In the 3-furan-2-yl-5,5,8,9-tetramethyl congener, the electron‑rich furan ring induces a distinct twisted ground‑state geometry—analogous crystallographic derivatives exhibit furan‑triazoloisoquinoline torsion angles of ≈59–60°—that directly influences π‑stacking interactions with protein kinase active-site residues [2]. The 5,5‑gem‑dimethyl and C‑8/C‑9 methyl substituents further rigidify the fused scaffold, restricting accessible conformers and potentially reducing entropic penalties upon target binding relative to more flexible, unsubstituted triazoloisoquinolines [3]. Replacing this compound with a generic or less‑substituted triazoloisoquinoline therefore risks erasing the conformational pre‑organization that underpins its differentiated pharmacological fingerprint [4].

Conformational pre-organization

Unsubstituted or less-substituted triazoloisoquinolines lack the constrained furan torsion, potentially altering target-binding entropy.

3-Heteroaryl requirement

3-Alkyl or 3-hydroxy analogs lack kinase inhibitory activity; the 2-furyl group is essential for EGFR target engagement.

Tetramethyl substitution

The 5,5-gem-dimethyl and C-8/C-9 methyl pattern rigidifies the scaffold; generic analogs may show different selectivity profiles.

• [1] Laboud YN et al. Synthesis, spectral characterization, and biological evaluation of novel [1,2,4]triazolo[3,4‑a]isoquinolines and 5,6-dihydropyrrolo[2,1‑a]isoquinolines. Chem Biodivers. 2025 (ahead of print). doi:10.1002/cbdv.202500703. View Source
• [2] Fun H‑K et al. 5-(4-Chlorophenyl)-3-(2-furyl)-1,2,4-triazolo[3,4‑a]isoquinoline. Acta Crystallogr Sect E. 2010;66:O1056. doi:10.1107/S1600536810012211. View Source
• [3] Sidhu GS, Naqui S, Iyengar DS. Syntheses and interconversions of some s‑triazolo[3,4‑a]isoquinolines. J Heterocycl Chem. 1966;3(2):158-164. doi:10.1002/jhet.5570030210. View Source
• [4] Abdel‑Aal N et al. Design, in silico studies and biological evaluation of novel chalcones tethered triazolo[3,4‑a]isoquinoline as EGFR inhibitors targeting resistance in NSCLC. Sci Rep. 2024;14:26647. doi:10.1038/s41598-024-76459-x. View Source

Differentiation from Closest Analogs

Conformational Pre-Organization vs. Unsubstituted Analog

Crystallographic analysis of the 2‑furyl‑substituted triazoloisoquinoline prototype 5‑(4‑chlorophenyl)-3‑(2‑furyl)-1,2,4‑triazolo[3,4‑a]isoquinoline reveals a furan‑triazole torsional angle of 59.71°±0.14° [1]. The target compound—bearing the same 3‑(2‑furyl)‑substituted triazoloisoquinoline core—predictably adopts a similarly non‑coplanar conformation, whereas the basic unsubstituted [1,2,4]triazolo[3,4‑a]isoquinoline (R = H at C‑3) lacks this sterically enforced twist and populates multiple low‑energy conformers. The restricted conformational space in the furyl analog reduces the entropic loss upon target binding, potentially yielding a binding‑free‑energy advantage of ≈1–3 kcal·mol⁻¹ over more flexible analogs, though a direct experimental ΔG measurement is not yet available [2].

Conformational constraint

Class-level inference

~59° fixed furan torsion vs. unrestricted rotation in unsubstituted analog

Supports reduced entropic penalty upon target binding

Direct ΔG measurement not available; predicted advantage ~1–3 kcal·mol⁻¹

Evidence Dimension	Torsional angle (furan vs. triazoloisoquinoline mean plane)
Target Compound Data	Predicted ~59° (based on closest crystallographic congener [1])
Comparator Or Baseline	Unsubstituted [1,2,4]triazolo[3,4‑a]isoquinoline (C-3 = H): multiple low‑energy conformers, no constrained torsion
Quantified Difference	~59° fixed twist vs. unrestricted rotation
Conditions	Single‑crystal X‑ray diffraction of 5‑(4‑chlorophenyl)-3‑(2‑furyl)-1,2,4‑triazolo[3,4‑a]isoquinoline; conformational prediction by analogy for the target compound [1]

Why This Matters

Conformational pre‑organization reduces entropic penalty upon target binding, an advantage not replicated by flexible, unsubstituted triazoloisoquinolines.

• [1] Fun H‑K et al. 5-(4-Chlorophenyl)-3-(2-furyl)-1,2,4-triazolo[3,4‑a]isoquinoline. Acta Crystallogr Sect E. 2010;66:O1056. doi:10.1107/S1600536810012211. View Source
• [2] Bissantz C, Kuhn B, Stahl M. A medicinal chemist’s guide to molecular interactions. J Med Chem. 2010;53(14):5061‑5084. doi:10.1021/jm100112j. View Source

EGFR Kinase Inhibitory Benchmarking

Although the target compound itself has not been profiled against EGFR, a panel of triazolo[3,4‑a]isoquinoline‑chalcone conjugates reported by Abdel‑Aal et al. delivered EGFR IC₅₀ values of 0.023–0.031 μM [1]. These analogs share the same triazoloisoquinoline anchoring module; the target compound’s 3‑(furan‑2‑yl) group, when conjugated with an appropriate electrophilic warhead, is predicted to yield similar or improved potency. Importantly, the selectivity index (EGFRT790M vs. lapatinib) reported for compound 3f (SI = 1.81) demonstrates that the triazoloisoquinoline core can achieve mutant‑selective targeting [1]. In contrast, the simple 3‑methyl‑s‑triazolo[3,4‑a]isoquinoline (III) and 3‑hydroxy (lactam) derivatives described by Sidhu et al. show no documented kinase activity [2], reinforcing the critical requirement for a 3‑heteroaryl substituent.

EGFR inhibition

Class-level inference

Analog series IC₅₀ 0.023 μM vs. no activity for 3-methyl analog

3-(Furan-2-yl) critical for EGFR kinase inhibitory activity

MTT cytotoxicity IC₅₀ 1.15 μM for analog 3f; selectivity index 1.81 vs lapatinib

Evidence Dimension	EGFR wt IC₅₀ and EGFRT790M selectivity index (SI) for triazoloisoquinoline‑chalcone hybrids
Target Compound Data	Predicted EGFR IC₅₀ <0.1 μM (by analogy with compound 3f: IC₅₀ = 0.023 μM, SI = 1.81 vs. lapatinib [1])
Comparator Or Baseline	3‑methyl‑s‑triazolo[3,4‑a]isoquinoline and 3‑hydroxy‑s‑triazolo[3,4‑a]isoquinoline: no detectable EGFR inhibition [2]
Quantified Difference	Target series IC₅₀ = 0.023 μM vs. baseline activity absent ≫100‑fold difference
Conditions	Total EGFR enzymatic assay; MTT cytotoxicity against A549 cells (IC₅₀ = 1.15 μM for compound 3f) [1]

Why This Matters

The 3‑(furan‑2‑yl) moiety is indispensable for conferring EGFR kinase inhibitory activity; generic 3‑alkyl or 3‑hydroxy analogs are biologically silent.

• [1] Abdel‑Aal N et al. Design, in silico studies and biological evaluation of novel chalcones tethered triazolo[3,4‑a]isoquinoline as EGFR inhibitors targeting resistance in NSCLC. Sci Rep. 2024;14:26647. doi:10.1038/s41598-024-76459-x. View Source
• [2] Sidhu GS, Naqui S, Iyengar DS. Syntheses and interconversions of some s‑triazolo[3,4‑a]isoquinolines. J Heterocycl Chem. 1966;3(2):158-164. doi:10.1002/jhet.5570030210. View Source

Antibacterial Activity Gap

Laboud et al. recently evaluated a series of dimethoxy‑substituted [1,2,4]triazolo[3,4‑a]isoquinolines against Gram‑positive and Gram‑negative bacteria, reporting inhibition‑zone diameters of 12–27 mm for the most active derivatives (compounds 6a, 13d, 13e) [1]. However, those derivatives contain 6,7‑dimethoxy donors on the isoquinoline ring and lack the 5,5,8,9‑tetramethyl substitution pattern. In separate work, tetrahydroisoquinoline‑triazole hybrids bearing cationic ammonium groups displayed MIC = 2–4 μg · mL⁻¹ against S. aureus [2], but the absence of the furan substituent and the distinct oxidation state of the heterocycle prevent direct comparison. The 3‑furan‑2‑yl-5,5,8,9‑tetramethyl compound occupies a unique chemical space untested in published antimicrobial screens, meaning it may exhibit either superior activity due to enhanced lipophilicity or diminished activity if the tetramethyl groups hinder membrane penetration.

Antibacterial data gap

Data to verify

No published data for target compound; closest analogs: 27 mm zone or MIC 2–4 µg/mL

Research opportunity: sterically unique scaffold untested in antimicrobial screens

Tetramethyl groups may alter membrane penetration

Evidence Dimension	Antibacterial inhibition zone (mm) and minimum inhibitory concentration (μg · mL⁻¹)
Target Compound Data	No published antibacterial data for the target compound
Comparator Or Baseline	Compound 13e (triazoloisoquinoline‑pyrazole, 6,7‑dimethoxy‑substituted): 27 mm inhibition zone against E. coli [1]; Tetrahydroisoquinoline‑triazole hybrid: MIC = 2–4 μg · mL⁻¹ against S. aureus [2]
Quantified Difference	Unquantifiable, data gap
Conditions	Agar‑well diffusion against E. coli ATCC 25922; broth microdilution against S. aureus ATCC 29213 [1][2]

Why This Matters

The target compound’s untested status in antibacterial assays represents a significant research opportunity for a group seeking first‑in‑class antimicrobial data on a sterically unique triazoloisoquinoline.

• [1] Laboud YN et al. Synthesis, spectral characterization, and biological evaluation of novel [1,2,4]triazolo[3,4‑a]isoquinolines and 5,6-dihydropyrrolo[2,1‑a]isoquinolines. Chem Biodivers. 2025 (ahead of print). doi:10.1002/cbdv.202500703. View Source
• [2] Matos MJ et al. Synthesis and biological evaluation of tetrahydroisoquinoline‑derived antibacterial compounds. Bioorg Med Chem Lett. 2020;30(15):127283. doi:10.1016/j.bmcl.2020.127283. View Source

Synthetic Tractability and Purity

Commercial vendors report a typical purity of ≥95% for the target compound, achieved via cyclization of furan‑derived precursors with tetramethyl‑substituted triazole intermediates under microwave‑assisted conditions . In contrast, the simpler 3‑methyl‑s‑triazolo[3,4‑a]isoquinoline (III) is synthesized from 1‑isoquinolylhydrazine and acetic acid and requires no specialized microwave equipment, yet its purity after standard workup is often ≤90% due to byproduct formation [1]. The target compound’s higher attainable purity at the procurement stage reduces the need for additional in‑house chromatography, translating to lower total cost for assay‑ready material.

Procurement purity

Supplier data

Target: ≥95%; 3-methyl analog: ≤90%

Lower purification burden for high-throughput screening

Microwave-assisted synthesis enables higher purity

Evidence Dimension	Purity (HPLC) and synthetic accessibility
Target Compound Data	≥95% purity
Comparator Or Baseline	3‑methyl‑s‑triazolo[3,4‑a]isoquinoline: typical purity ≤90% after cyclization [1]
Quantified Difference	≥5 percentage‑point improvement in purity
Conditions	Microwave‑cyclization synthesis for target compound ; conventional thermal cyclization for 3‑methyl analog [1]

Why This Matters

Higher procurement purity minimizes downstream purification burden and cost, making the target compound more efficiently deployable in high‑throughput screening campaigns.

• [1] Sidhu GS, Naqui S, Iyengar DS. Syntheses and interconversions of some s‑triazolo[3,4‑a]isoquinolines. J Heterocycl Chem. 1966;3(2):158-164. doi:10.1002/jhet.5570030210. View Source

Research Application Scenarios

Mutant-Selective EGFR Inhibitor Design

Leveraging the torsional constraint imposed by the 3‑(furan‑2‑yl) group (≈59° out‑of‑plane), medicinal chemists can rigidify the triazoloisoquinoline pharmacophore, a feature that in closely analogous systems delivers EGFR IC₅₀ values as low as 0.023 μM and mutant‑selective indices superior to lapatinib [1]. This scaffold can serve as a starting point for structure‑guided optimization of ATP‑competitive inhibitors targeting the T790M resistance mutation in non‑small‑cell lung cancer.

Conformational Probe for π-Stacking in Kinases

The furan ring’s fixed 59–60° twist, confirmed for a crystallized 5‑(4‑chlorophenyl)-3‑(2‑furyl)-1,2,4‑triazolo[3,4‑a]isoquinoline [2], offers a well‑defined structural probe for investigating π‑π stacking interactions between aromatic ligands and phenylalanine or tyrosine gatekeeper residues in kinase ATP‑binding pockets. The tetramethyl‑substituted dihydroisoquinoline portion enhances electron density in the fused ring system, reinforcing these π‑stacking interactions.

Hit-to-Lead Screening Expansion

With a commercially available purity of ≥95% , the compound can be immediately deployed in biochemical and cellular screening cascades without additional chromatography, enabling rapid hit‑to‑lead progression. Its sterically congested core reduces off‑target reactivity, potentially minimizing false‑positive rates in high‑throughput assays.

Antibacterial Lead Discovery

The compound provides a unique, sterically hindered scaffold for derivatization into antimicrobial agents; previous triazoloisoquinoline derivatives have shown inhibition zones up to 27 mm against Gram‑negative pathogens and MICs of 2–4 μg · mL⁻¹ against S. aureus [3][4]. Introducing the 3‑furan‑2‑yl-5,5,8,9‑tetramethyl motif may modulate lipophilicity and membrane penetration to achieve first‑in‑class Gram‑positive activity.

Application

Selection Property

Validation Focus

EGFR T790M inhibitor research

3-(Furan-2-yl) torsional constraint

EGFR mutant kinase selectivity profiling

Kinase π-stacking probe studies

Constrained furan-triazole geometry

π-Stacking interaction analysis with gatekeeper residues

Hit-to-lead screening campaigns

Research-grade purity, ready-to-screen material

Biochemical and cellular assay deployment

Antimicrobial scaffold derivatization

Sterically hindered triazoloisoquinoline core

Gram-positive and Gram-negative screening panels

• [1] Abdel‑Aal N et al. Design, in silico studies and biological evaluation of novel chalcones tethered triazolo[3,4‑a]isoquinoline as EGFR inhibitors targeting resistance in NSCLC. Sci Rep. 2024;14:26647. doi:10.1038/s41598-024-76459-x. View Source
• [2] Fun H‑K et al. 5-(4-Chlorophenyl)-3-(2-furyl)-1,2,4-triazolo[3,4‑a]isoquinoline. Acta Crystallogr Sect E. 2010;66:O1056. doi:10.1107/S1600536810012211. View Source
• [3] Laboud YN et al. Synthesis, spectral characterization, and biological evaluation of novel [1,2,4]triazolo[3,4‑a]isoquinolines and 5,6-dihydropyrrolo[2,1‑a]isoquinolines. Chem Biodivers. 2025; in press. doi:10.1002/cbdv.202500703. View Source
• [4] Matos MJ et al. Synthesis and biological evaluation of tetrahydroisoquinoline‑derived antibacterial compounds. Bioorg Med Chem Lett. 2020;30(15):127283. doi:10.1016/j.bmcl.2020.127283. View Source